Cas no 2472206-16-7 ((S)-3-Trifluoromethyl-cyclohexanone)

• Product Name: (S)-3-Trifluoromethyl-cyclohexanone
• CAS No: 2472206-16-7
• MF: C₇H₉F₃O
• MW: 166.140972852707
• MDL: MFCD32864083
• CID: 5194772
• Update Time: 2026-03-05

(S)-3-Trifluoromethyl-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• (S)-3-Trifluoromethyl-cyclohexanone

• MDL： MFCD32864083
• Inchi： 1S/C7H9F3O/c8-7(9,10)5-2-1-3-6(11)4-5/h5H,1-4H2/t5-/m0/s1
• InChI Key： YHADNJOEQWBXAR-YFKPBYRVSA-N
• SMILES： C1(=O)CCC[C@H](C(F)(F)F)C1

Additional information on (S)-3-Trifluoromethyl-cyclohexanone

Recent Advances in (S)-3-Trifluoromethyl-cyclohexanone (CAS: 2472206-16-7) Research and Applications

The compound (S)-3-Trifluoromethyl-cyclohexanone (CAS: 2472206-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral trifluoromethylated cyclohexanone derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in asymmetric synthesis and as a building block for novel drug candidates targeting central nervous system disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (S)-3-Trifluoromethyl-cyclohexanone derivatives as potent inhibitors of γ-secretase, an enzyme implicated in Alzheimer's disease pathogenesis. The research team utilized molecular docking simulations and in vitro assays to show that the stereospecific configuration at the 3-position significantly enhances binding affinity to the enzyme's active site. These findings suggest promising avenues for developing more selective γ-secretase modulators with reduced side-effect profiles compared to current clinical candidates.

In the field of synthetic methodology, recent advancements have focused on improving the enantioselective synthesis of (S)-3-Trifluoromethyl-cyclohexanone. A 2024 Nature Catalysis paper reported a novel biocatalytic approach using engineered ketoreductases that achieved >99% enantiomeric excess with high yield (92%). This green chemistry approach represents a significant improvement over traditional metal-catalyzed asymmetric hydrogenation methods, addressing challenges related to catalyst toxicity and waste generation in pharmaceutical manufacturing.

Pharmacokinetic studies of (S)-3-Trifluoromethyl-cyclohexanone derivatives have revealed interesting metabolic properties attributed to the trifluoromethyl group. Research published in Drug Metabolism and Disposition (2023) demonstrated that the CF3 moiety enhances metabolic stability while maintaining favorable blood-brain barrier permeability, making this scaffold particularly valuable for CNS-targeted therapeutics. The study also identified the major metabolic pathways, providing crucial information for future drug design optimization.

Emerging applications in agrochemical research have also been reported, with several patents filed in 2024 describing (S)-3-Trifluoromethyl-cyclohexanone-based compounds as novel plant growth regulators and fungicides. The unique electronic properties imparted by the trifluoromethyl group appear to enhance both biological activity and environmental stability in these agricultural applications.

Future research directions for (S)-3-Trifluoromethyl-cyclohexanone include exploration of its potential in PROTAC (Proteolysis Targeting Chimera) development, where its structural features could facilitate the design of bifunctional molecules targeting disease-relevant proteins for degradation. Additionally, computational studies are underway to predict new biological targets for this scaffold using artificial intelligence-based drug discovery platforms.